2-[(4-aminophenyl)thio]-N-(4-chloro-2-methoxy-5-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-[(4-aminophenyl)thio]-N-(4-chloro-2-methoxy-5-methylphenyl)acetamide” is a chemical compound with the molecular formula C16H17ClN2O2S and a molecular weight of 336.84 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES string: CC1=CC(=C(C=C1Cl)OC)NC(=O)CSC2=CC=C(C=C2)N .Scientific Research Applications
Metabolic Studies and Herbicide Research
Metabolism in Liver Microsomes : Research shows chloroacetamide herbicides, including compounds with similar structures to 2-[(4-aminophenyl)thio]-N-(4-chloro-2-methoxy-5-methylphenyl)acetamide, undergo complex metabolic processes in liver microsomes. These processes involve the formation of DNA-reactive compounds, highlighting the intricate metabolic pathways of such chemicals (Coleman et al., 2000).
Herbicide Interaction with Soil and Plants : Studies have examined the reception and activity of similar chloroacetamide herbicides in soil and their effects on crops. These herbicides exhibit different behaviors depending on soil properties and environmental conditions (Banks & Robinson, 1986).
Anticancer Research
Potential Anticancer Activity : Compounds structurally related to this compound have been synthesized and evaluated for their antitumor activities. These studies suggest potential therapeutic applications in cancer treatment (Yurttaş et al., 2015).
Synthesis and Evaluation of Thiazole Derivatives : Related research has been conducted on the synthesis of thiazole derivatives and their evaluation as anticancer agents, contributing to the understanding of these compounds' potential in medical applications (Evren et al., 2019).
Environmental Impact Studies
Impact on Water Pollution : The potential for water pollution by similar herbicides has been a subject of study. Research in this field helps understand the environmental impact and the risks associated with the use of these chemicals (Balinova, 1997).
Leaching Behavior and Soil Interaction : Investigations into the leaching behavior of chloroacetamide herbicides provide insights into their environmental fate and the factors influencing their potential for groundwater contamination (Clark & Goolsby, 1999).
Properties
IUPAC Name |
2-(4-aminophenyl)sulfanyl-N-(4-chloro-2-methoxy-5-methylphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClN2O2S/c1-10-7-14(15(21-2)8-13(10)17)19-16(20)9-22-12-5-3-11(18)4-6-12/h3-8H,9,18H2,1-2H3,(H,19,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWRFVLFNTFGWJF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Cl)OC)NC(=O)CSC2=CC=C(C=C2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClN2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.